Cas no 1427013-72-6 (1-(2-fluoroethyl)-1H-pyrazole-3-carbaldehyde)

• Product Name: 1-(2-fluoroethyl)-1H-pyrazole-3-carbaldehyde
• CAS No: 1427013-72-6
• MF: C₆H₇FN₂O
• MW: 142.130984544754
• MDL: MFCD23130718
• CID: 4598798
• PubChem ID: 84106797
• Update Time: 2025-06-07

1-(2-fluoroethyl)-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-ethyl)-1H-pyrazole-3-carbaldehyde
• 1-(2-Fluoroethyl)-1H-pyrazole-3-carbaldehyde
• 1-(2-Fluoroethyl)pyrazole-3-carbaldehyde
• AT14225
• EN300-761567
• CHC01372
• MFCD23130718
• CS-0179474
• STL588006
• AS-77153
• AKOS023875964
• Z1618108254
• 1427013-72-6
• 1-(2-fluoroethyl)-1H-pyrazole-3-carbaldehyde

• MDL： MFCD23130718
• Inchi： 1S/C6H7FN2O/c7-2-4-9-3-1-6(5-10)8-9/h1,3,5H,2,4H2
• InChI Key： DHVLXVOUHTZLII-UHFFFAOYSA-N
• SMILES： FCCN1C=CC(C=O)=N1

Computed Properties

• Exact Mass: 142.05424101 g/mol
• Monoisotopic Mass: 142.05424101 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.9
• Molecular Weight: 142.13

Additional information on 1-(2-fluoroethyl)-1H-pyrazole-3-carbaldehyde

Introduction to 1-(2-fluoroethyl)-1H-pyrazole-3-carbaldehyde (CAS No. 1427013-72-6)

1-(2-fluoroethyl)-1H-pyrazole-3-carbaldehyde, identified by the CAS number 1427013-72-6, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of a fluoroethyl group and an aldehyde functionality at the 3-position of the pyrazole ring imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The structural features of 1-(2-fluoroethyl)-1H-pyrazole-3-carbaldehyde contribute to its versatility in medicinal chemistry. The fluorine atom, in particular, is a well-known pharmacophore that can modulate the metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In recent years, there has been a surge in research focused on fluorinated pyrazoles due to their ability to enhance drug efficacy and reduce toxicity. This compound exemplifies the growing interest in such derivatives as potential leads for novel therapeutic agents.

One of the most compelling aspects of 1-(2-fluoroethyl)-1H-pyrazole-3-carbaldehyde is its utility as a building block in the synthesis of more complex molecules. The aldehyde group at the 3-position provides a reactive site for further functionalization, enabling chemists to explore a wide range of derivatives with tailored biological activities. For instance, this compound has been investigated as a precursor in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyrazole core is particularly relevant here, as it is a common motif in drugs that target protein-protein interactions.

Recent studies have highlighted the potential of fluorinated pyrazoles in addressing unmet medical needs. A notable example involves their role in developing antiviral agents. The fluoroethyl group can influence the interaction between the compound and its biological target, potentially leading to improved drug candidates with enhanced selectivity and potency. Additionally, the aldehyde functionality allows for further derivatization into amides or esters, which are common pharmacophores in many approved drugs.

The synthesis of 1-(2-fluoroethyl)-1H-pyrazole-3-carbaldehyde typically involves multi-step organic transformations, starting from commercially available precursors such as 2-fluoroethanol and appropriately substituted pyrazoles. Advanced synthetic methodologies, including cross-coupling reactions and catalytic hydrogenation, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's accessibility but also underscore the advancements in synthetic organic chemistry that facilitate such transformations.

In terms of biological activity, 1-(2-fluoroethyl)-1H-pyrazole-3-carbaldehyde has been explored for its potential roles in modulating enzyme activity and receptor binding. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and neurodegenerative diseases. The fluorine atom's ability to influence electronic properties makes it particularly useful in fine-tuning these interactions. Furthermore, the pyrazole ring itself is known to be a privileged scaffold in medicinal chemistry, with numerous examples of its use in approved drugs.

The pharmaceutical industry has shown increasing interest in fluorinated heterocycles due to their favorable pharmacokinetic profiles. 1-(2-fluoroethyl)-1H-pyrazole-3-carbaldehyde aligns with this trend by offering a structurally unique yet biologically relevant molecule. Its potential applications extend beyond traditional therapeutic areas, including antimicrobial and anti-inflammatory agents. The ability to modify its structure allows researchers to optimize its properties for specific indications, making it a promising candidate for further investigation.

As research continues to uncover new biological targets and mechanisms, compounds like 1-(2-fluoroethyl)-1H-pyrazole-3-carbaldehyde are likely to play an increasingly important role in drug discovery. The combination of structural versatility and demonstrated biological activity positions this compound as a valuable asset for medicinal chemists seeking novel therapeutic interventions. Its synthesis and further characterization will continue to be areas of active investigation, contributing to advancements in chemical biology and pharmaceutical science.

The future prospects for 1-(2-fluoroethyl)-1H-pyrazole-3-carbaldehyde are bright, with ongoing studies aimed at expanding its utility across multiple therapeutic domains. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing its full potential. By leveraging cutting-edge synthetic techniques and exploring its biological spectrum, researchers can unlock new possibilities for treating complex diseases.